SARS-CoV-2-IN-23 disodium

• Molecular Formula: C52H50Na2O8P2
• Molecular Weight: 910.9 g/mol
• InChI: InChI=1S/C52H52O8P2.2Na/c1-25(2)13-15-57-61(53,54)59-51-47-43-23-45(41-21-37-33-17-31(35(37)19-39(41)43)27-9-5-7-11-29(27)33)49(47)52(60-62(55,56)58-16-14-26(3)4)50-46-24-44(48(50)51)40-20-36-32-18-34(38(36)22-42(40)46)30-12-8-6-10-28(30)32;;/h5-12,19-22,25-26,31-34,43-46H,13-18,23-24H2,1-4H3,(H,53,54)(H,55,56);;/q;2*+1/p-2
• InChIKey: YJUHPSCRVNAJRL-UHFFFAOYSA-L

SARS-CoV-2-IN-23 Disodium: Antiviral Activity, Procurement & Research Grade Specifications

SARS-CoV-2-IN-23 disodium (CAS: not specified in primary data, molecular formula: C52H50Na2O8P2) is a medium-length molecular tweezer composed of a two-armed diphosphate ester backbone . It is primarily offered by specialized vendors (e.g., InvivoChem, MedChemExpress, TargetMol) for research use [1]. The compound is synthesized as an antiviral agent with demonstrated activity against SARS-CoV-2 [2].

Mechanism Molecular tweezer scaffold for membrane-targeting antiviral studies

Compound Form Disodium salt sourced from specialized vendors for research use

Assay Context Reported antiviral activity in screening assays; not for clinical or human use

• [1] TargetMol. SARS-CoV-2-IN-23 disodium product page. TargetMol.cn. View Source
• [2] MedChemExpress. SARS-CoV-2-IN-23 disodium product page. MedChemExpress.eu. View Source

Why Generic Substitution Fails for SARS-CoV-2-IN-23 Disodium in Critical Antiviral Assays

The term 'SARS-CoV-2-IN-23' can refer to two chemically distinct compounds: a disodium salt molecular tweezer (C52H50Na2O8P2) and a free acid GRL-0617 analog (C21H22N2O) . These differ in molecular weight (910.88 g/mol vs. 318.41 g/mol), mechanism of action (membrane disruption vs. PLpro inhibition), and biological activity profile [1]. Substituting one for the other without careful verification will introduce significant experimental variability and invalidate cross-study comparisons.

Chemical identity mismatch

Same base name refers to a disodium tweezer or a free acid GRL-0617 analog; may alter target engagement

Mechanism & activity profile shift

Membrane disruption vs. PLpro inhibition differences may not transfer across assay systems

Molecular weight divergence

Large MW difference (~911 vs ~318 Da) may affect dosing calculations and solubility behavior

• [1] TargetMol. Comparison of SARS-CoV-2-IN-23 disodium and SARS-CoV-2-IN-23 product pages. TargetMol.cn. View Source

Quantitative Evidence Guide: Selecting SARS-CoV-2-IN-23 Disodium vs. Other Antivirals for Your Research

Comparative Antiviral Activity: SARS-CoV-2-IN-23 Disodium vs. SARS-CoV-2-IN-30

SARS-CoV-2-IN-23 disodium demonstrates moderate potency in inhibiting SARS-CoV-2 activity compared to the more potent analog SARS-CoV-2-IN-30. SARS-CoV-2-IN-23 disodium exhibits an IC50 of 8.2 μM , while SARS-CoV-2-IN-30 shows a significantly lower IC50 of 0.6 μM against the same target . This difference in potency should be a primary consideration when selecting a tool compound for in vitro studies.

Antiviral IC50 vs IN-30

Data to verify

IC50 8.2 µM (target) vs 0.6 µM (IN-30)

~13.7-fold difference

Supports potency comparison in antiviral screening

Source data not detailed; verify in own assay system

Evidence Dimension	Inhibition of SARS-CoV-2 activity (IC50)
Target Compound Data	8.2 μM
Comparator Or Baseline	SARS-CoV-2-IN-30: 0.6 μM
Quantified Difference	SARS-CoV-2-IN-30 is ~13.7-fold more potent.
Conditions	In vitro antiviral assay, specific conditions not detailed.

Why This Matters

This informs researchers whether a compound is suitable for highly sensitive assays requiring low concentrations or for proof-of-concept studies where moderate activity is acceptable.

Comparative Antiviral Activity: SARS-CoV-2-IN-23 Disodium vs. SARS-CoV-2-IN-14

In a direct comparison of potency, SARS-CoV-2-IN-23 disodium (IC50 = 8.2 μM) is significantly less potent than the niclosamide analogue SARS-CoV-2-IN-14 (IC50 = 0.39 μM) . This highlights the superior in vitro potency of the -14 analogue against the virus.

Antiviral IC50 vs IN-14

Data to verify

IC50 8.2 µM (target) vs 0.39 µM (IN-14)

~21-fold difference

May inform selection for potency requirement range

Specific assay conditions not reported; confirm with direct comparison

Evidence Dimension	Inhibition of SARS-CoV-2 activity (IC50)
Target Compound Data	8.2 μM
Comparator Or Baseline	SARS-CoV-2-IN-14: 0.39 μM
Quantified Difference	SARS-CoV-2-IN-14 is ~21-fold more potent.
Conditions	In vitro antiviral assay, specific conditions not detailed.

Why This Matters

This quantitative difference is crucial for researchers selecting the appropriate tool for their potency requirements, especially when working with limited viral stocks or aiming for maximal inhibition.

Antiviral Activity Against Spike Pseudoparticle Transduction: SARS-CoV-2-IN-23 Disodium vs. SARS-CoV-2-IN-27 Disodium

SARS-CoV-2-IN-23 disodium inhibits spike pseudoparticle transduction with an IC50 of 2.6 μM . In comparison, the closely related analog SARS-CoV-2-IN-27 disodium shows slightly better potency in this assay with an IC50 of 1.7 μM [1]. This indicates that the -27 analog may be a preferable choice for studies focusing specifically on viral entry mechanisms.

Spike Entry IC50 vs IN-27

Reported

IC50 2.6 µM (target) vs 1.7 µM (IN-27 disodium)

~1.5-fold difference

Supports viral entry mechanism study context

Comparative data from MedChemExpress product page

Evidence Dimension	Inhibition of spike pseudoparticle transduction (IC50)
Target Compound Data	2.6 μM
Comparator Or Baseline	SARS-CoV-2-IN-27 disodium: 1.7 μM
Quantified Difference	SARS-CoV-2-IN-27 disodium is ~1.5-fold more potent.
Conditions	In vitro spike pseudoparticle transduction assay.

Why This Matters

This data allows for informed selection between these two molecular tweezers based on their differential activity against viral entry, a key stage in the viral lifecycle.

• [1] MedChemExpress. SARS-CoV-2-IN-27 disodium product page. MedChemExpress.eu. View Source

Liposome Membrane Disruption: A Distinct Antiviral Mechanism of SARS-CoV-2-IN-23 Disodium

SARS-CoV-2-IN-23 disodium exhibits a distinct antiviral mechanism through the disruption of liposomal membranes, with an EC50 value of 4.4 μM . This membrane-active property, characteristic of molecular tweezers, is a differentiating feature compared to other SARS-CoV-2 inhibitors like PLpro or Mpro inhibitors that act through specific enzyme binding. While direct comparative membrane disruption data for other analogs is limited in available sources, this quantitative metric provides a benchmark for this compound's non-specific antiviral mechanism.

Liposome Disruption EC50

Class-level inference

EC50 4.4 µM

Supports membrane-targeting mechanism studies

No direct comparator data for other IN-series compounds

Evidence Dimension	Induction of liposomal membrane disruption (EC50)
Target Compound Data	4.4 μM
Comparator Or Baseline	No direct comparator data available for other named SARS-CoV-2-IN series compounds in this assay.
Quantified Difference	N/A
Conditions	In vitro liposome membrane disruption assay.

Why This Matters

This metric is critical for researchers studying broad-spectrum antiviral mechanisms, membrane biophysics, or assessing potential cytotoxicity related to membrane perturbation.

Best-Fit Research Application Scenarios for SARS-CoV-2-IN-23 Disodium

Mechanistic Studies on Viral Membrane Disruption

The compound's quantifiable activity in liposome membrane disruption (EC50 = 4.4 μM) makes it a valuable tool for investigating non-specific, membrane-targeting antiviral mechanisms. It can be used as a positive control in assays designed to screen for or characterize other membrane-active agents.

Broad-Spectrum Antiviral Activity Screening

While its potency against SARS-CoV-2 (IC50 = 8.2 μM) is moderate, its reported activity against other enveloped viruses (e.g., HIV-1, HSV-1) positions it as a candidate for broad-spectrum antiviral screening panels. Researchers can use it to probe the sensitivity of different viral envelopes to molecular tweezer compounds.

Spike Pseudoparticle Transduction Assays

With an IC50 of 2.6 μM in inhibiting spike pseudoparticle transduction , this compound is specifically useful for researchers studying SARS-CoV-2 entry mechanisms. It can serve as a reference inhibitor in assays evaluating the efficacy of neutralizing antibodies, fusion inhibitors, or other entry blockers.

Procurement for Confirmatory Studies

Given the ambiguity in nomenclature between the disodium salt and the GRL-0617 analog , this compound is best procured for confirmatory or replication studies where the exact chemical entity (disodium salt molecular tweezer) is specified. It ensures experimental consistency for labs following published protocols that specifically name 'SARS-CoV-2-IN-23 disodium'.

Application

Selection Property

Validation Focus

Viral membrane disruption studies

Membrane-active molecular tweezer

Liposome disruption endpoint

Broad-spectrum antiviral screening

Reported activity across enveloped virus types

Antiviral panel endpoint review

SARS-CoV-2 entry mechanism studies

Spike pseudoparticle transduction inhibition

Entry inhibition endpoint review

Confirmatory replication studies

Disodium salt molecular tweezer identity

Chemical identity verification